4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-5-phenyl-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C18H16FN3S/c1-2-12-22-17(15-6-4-3-5-7-15)20-21-18(22)23-13-14-8-10-16(19)11-9-14/h2-11H,1,12-13H2
• InChI Key: RBDNJOADCWISOI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=C(C=C2)F)C3=CC=CC=C3
• Molecular Formula: C18H16FN3S
• Molecular Weight: 325.4 g/mol

Description

4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. It has gained attention in scientific research due to its potential pharmacological properties.

Mechanism of Action

The mechanism of action of 4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of specific enzymes and signaling pathways involved in various biological processes.
Biochemical and Physiological Effects:
Studies have shown that 4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole can inhibit the growth of various fungal and bacterial strains. It has also been shown to exhibit anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. In addition, it has been investigated for its potential as a neuroprotective agent by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole in lab experiments is its broad-spectrum antimicrobial activity. It is also relatively easy to synthesize and has a high yield. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

For research on 4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole include further investigation of its mechanism of action and its potential as a therapeutic agent for neurological disorders. It may also be worthwhile to explore its potential as an anticancer agent and to investigate its pharmacokinetic properties in vivo.

Synthesis Methods

The synthesis of 4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole involves the reaction of 4-fluorobenzyl chloride and allyl isothiocyanate in the presence of sodium azide and triphenylphosphine to form the intermediate compound. The intermediate compound is then reacted with phenylhydrazine and acetic acid to yield the final product.

Scientific Research Applications

4-allyl-3-[(4-fluorobenzyl)thio]-5-phenyl-4H-1,2,4-triazole has been studied extensively for its potential pharmacological properties. It has been shown to exhibit antifungal, antibacterial, anti-inflammatory, and anticancer activities in vitro. It has also been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.